Cas no 1091442-75-9 (4-(2-methylpropanamido)-N-[2-(naphthalene-2-sulfonamido)ethyl]benzamide)

• Product Name: 4-(2-methylpropanamido)-N-[2-(naphthalene-2-sulfonamido)ethyl]benzamide
• CAS No: 1091442-75-9
• MF: C₂₃H₂₅N₃O₄S
• MW: 439.527304410934
• CID: 6195339
• PubChem ID: 29693546
• Update Time: 2025-07-20

4-(2-methylpropanamido)-N-[2-(naphthalene-2-sulfonamido)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylpropanamido)-N-[2-(naphthalene-2-sulfonamido)ethyl]benzamide
• 1091442-75-9
• VU0643463-1
• AKOS024508765
• F5454-0226
• 4-(2-methylpropanoylamino)-N-[2-(naphthalen-2-ylsulfonylamino)ethyl]benzamide
• 4-isobutyramido-N-(2-(naphthalene-2-sulfonamido)ethyl)benzamide

• Inchi： 1S/C23H25N3O4S/c1-16(2)22(27)26-20-10-7-18(8-11-20)23(28)24-13-14-25-31(29,30)21-12-9-17-5-3-4-6-19(17)15-21/h3-12,15-16,25H,13-14H2,1-2H3,(H,24,28)(H,26,27)
• InChI Key： IRIBEPCGMSKHJO-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(NCCNC(C1C=CC(=CC=1)NC(C(C)C)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 439.15657746g/mol
• Monoisotopic Mass: 439.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 113Ų

Additional information on 4-(2-methylpropanamido)-N-[2-(naphthalene-2-sulfonamido)ethyl]benzamide

Introduction to 4-(2-methylpropanamido)-N-[2-(naphthalene-2-sulfonamido)ethyl]benzamide (CAS No. 1091442-75-9)

4-(2-methylpropanamido)-N-[2-(naphthalene-2-sulfonamido)ethyl]benzamide, identified by its Chemical Abstracts Service (CAS) number 1091442-75-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex structural framework, combines elements of amide, sulfonamide, and alkyl chains, making it a candidate for various biological applications. The structural complexity of this compound not only suggests potential therapeutic utility but also opens avenues for detailed mechanistic studies and drug discovery efforts.

The central structure of 4-(2-methylpropanamido)-N-[2-(naphthalene-2-sulfonamido)ethyl]benzamide revolves around a benzamide core, which is a well-documented motif in medicinal chemistry due to its prevalence in bioactive molecules. The benzamide moiety is linked to an amide group derived from 2-methylpropanamido, contributing to the compound's solubility and interaction capabilities with biological targets. Additionally, the presence of a sulfonamide group at the 2-position of the naphthalene ring introduces polar and charged functionalities, enhancing the compound's ability to engage with protein surfaces and other biomolecules.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways. Recent studies have highlighted the importance of sulfonamide derivatives in drug development, particularly due to their ability to act as protease inhibitors and enzyme modulators. The naphthalene-2-sulfonamido moiety in 4-(2-methylpropanamido)-N-[2-(naphthalene-2-sulfonamido)ethyl]benzamide could serve as a scaffold for designing molecules that interact with specific enzymes or receptors involved in diseases such as cancer, inflammation, and infectious disorders.

In the realm of drug discovery, the structural features of this compound make it an attractive candidate for further investigation. The combination of an amide bond, a sulfonamide group, and an alkyl chain provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific applications. For instance, modifications at the 2-methylpropanamido moiety could enhance metabolic stability, while alterations at the naphthalene ring might improve binding affinity to target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like 4-(2-methylpropanamido)-N-[2-(naphthalene-2-sulfonamido)ethyl]benzamide with greater accuracy. Molecular docking studies have suggested that this compound could interact with various enzymes and receptors, including those involved in cell signaling pathways. These predictions are supported by experimental data from related sulfonamide derivatives, which have demonstrated efficacy in preclinical models.

The synthesis of 4-(2-methylpropanamido)-N-[2-(naphthalene-2-sulfonamido)ethyl]benzamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves constructing the benzamide core, introducing the sulfonamide group onto the naphthalene ring, and appending the 2-methylpropanamido and alkyl chains. Each step requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, have made it possible to streamline these processes and improve scalability.

From a pharmacological perspective, 4-(2-methylpropanamido)-N-[2-(naphthalene-2-sulfonamido)ethyl]benzamide holds promise as a lead compound for developing new therapeutic agents. Its unique structural features suggest potential applications in treating conditions where enzyme inhibition or modulation of protein-protein interactions is crucial. For example, derivatives of this molecule could be explored as inhibitors of matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and inflammatory diseases.

The role of computational tools in understanding the pharmacological properties of 4-(2-methylpropanamido)-N-[2-(naphthalene-2-sulfonamido)ethyl]benzamide cannot be overstated. Quantum mechanical calculations have provided insights into the electronic structure and reactivity of this compound, while molecular dynamics simulations have helped elucidate its interactions with biological targets. These computational approaches complement traditional experimental methods and accelerate the drug discovery process.

In conclusion,4-(2-methylpropanamido)-N-[2-(naphthalene-2-sulfonamido)ethyl]benzamide (CAS No. 1091442-75-9) represents a fascinating molecule with significant potential in pharmaceutical research. Its complex structure, derived from key pharmacophores such as benzamide and sulfonamide groups, offers opportunities for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.